Cas no 1146943-46-5 (ethyl 2-cyano-3,3-diethoxyprop-2-enoate)

• Product Name: ethyl 2-cyano-3,3-diethoxyprop-2-enoate
• CAS No: 1146943-46-5
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD19981585
• CID: 5205813
• PubChem ID: 59448818
• Update Time: 2025-08-05

ethyl 2-cyano-3,3-diethoxyprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-3,3-diethoxyprop-2-enoate
• ethyl 2-cyano-3,3-diethoxyacrylate
• 2-Cyano-3,3-diethoxy-acrylic acid ethyl ester
• ethyl2-cyano-3,3-diethoxyprop-2-enoate

• MDL： MFCD19981585
• Inchi： 1S/C10H15NO4/c1-4-13-9(12)8(7-11)10(14-5-2)15-6-3/h4-6H2,1-3H3
• InChI Key： DKWQKYQTKOCJIK-UHFFFAOYSA-N
• SMILES： O(CC)/C(=C(/C#N)\C(=O)OCC)/OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 279
• XLogP3: 1.5
• Topological Polar Surface Area: 68.6

Additional information on ethyl 2-cyano-3,3-diethoxyprop-2-enoate

Ethyl 2-Cyano-3,3-Diethoxyprop-2-Enoate: A Comprehensive Overview

Ethyl 2-cyano-3,3-diethoxyprop-2-enoate, identified by the CAS number 1146943-46-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound, often abbreviated as ECDEP, is characterized by its unique structure, which includes a cyano group and diethoxy substituents. The combination of these functional groups makes it a valuable intermediate in organic synthesis and a key player in modern chemical research.

The synthesis of ethyl 2-cyano-3,3-diethoxyprop-2-enoate involves a series of carefully controlled reactions. Recent studies have highlighted the use of eco-friendly methodologies to synthesize this compound, aligning with the global trend toward sustainable chemistry. Researchers have explored the use of catalytic systems and green solvents to enhance the efficiency and reduce the environmental impact of its production. These advancements not only improve the scalability of the synthesis process but also open new avenues for its application in industrial settings.

Ethy 2-cyano-3,3-diethoxyprop-2-enoate exhibits interesting physical and chemical properties that make it suitable for a wide range of applications. Its solubility in organic solvents and stability under various reaction conditions make it an ideal candidate for use in polymer chemistry. Recent findings have demonstrated its potential as a building block for synthesizing advanced polymers with tailored properties, such as high thermal stability and mechanical strength.

In the field of materials science, ethyl 2-cyano-3,3-diethoxyprop-2-enoate has shown promise as a precursor for the development of novel materials. Its ability to undergo various polymerization reactions has led to its use in creating high-performance polymers for applications in electronics, aerospace, and biomedical engineering. The compound's reactivity under specific conditions allows for precise control over the polymer's structure and properties.

One of the most exciting developments involving ethyl 2-cyano-3,3-diethoxyprop-2-enoate is its role in drug discovery. Researchers have utilized its unique structure to design bioactive molecules with potential therapeutic applications. The compound's ability to form stable complexes with biological targets has made it a valuable tool in medicinal chemistry. Recent studies have explored its potential as an anti-inflammatory agent and a candidate for treating neurodegenerative diseases.

The versatility of ethyl 2-cyano-3,3-diethoxyprop-2-enoate extends to its use in organic synthesis as a versatile intermediate. Its ability to participate in various reactions, such as nucleophilic additions and cyclizations, makes it an indispensable component in the construction of complex molecular frameworks. The compound's reactivity under mild conditions has also facilitated its use in multi-component reactions, enabling the rapid assembly of intricate molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of ethyl 2-cyano-3,3-diethoxyprop-2-enoate. Quantum mechanical calculations have revealed that the compound's cyano group plays a crucial role in stabilizing reactive intermediates during synthesis. This understanding has enabled chemists to design more efficient reaction pathways and optimize synthetic routes for this compound.

In conclusion, ethyl 2-cyano-3,3-diethoxyprop-2-enoate (CAS No.: 1146943-46-5) is a multifaceted organic compound with significant potential across various domains of chemistry. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing chemical innovation.